Cas no 912454-26-3 (Methyl 5-bromo-6-cyclopentyloxynicotinate)

Methyl 5-bromo-6-cyclopentyloxynicotinate structure
912454-26-3 structure
Product Name:Methyl 5-bromo-6-cyclopentyloxynicotinate
CAS No:912454-26-3
MF:C12H14BrNO3
MW:300.148462772369
CID:2126829
Update Time:2023-08-04

Methyl 5-bromo-6-cyclopentyloxynicotinate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-bromo-6-cyclopentyloxynicotinate
    • methyl 5-bromo-6-(cyclopentyloxy)nicotinate
    • CCHIZMXOHAPQSD-UHFFFAOYSA-N
    • 5-Bromo-6-cyclopentyloxy-3-pyridinecarboxylic acid methyl ester
    • 3-Pyridinecarboxylic acid, 5-bromo-6-(cyclopentyloxy)-, methyl ester
    • Methyl 5-bromo-6-cyclopentyloxynicotinate
    • Inchi: 1S/C12H14BrNO3/c1-16-12(15)8-6-10(13)11(14-7-8)17-9-4-2-3-5-9/h6-7,9H,2-5H2,1H3
    • InChI Key: CCHIZMXOHAPQSD-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=CN=C1OC1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Topological Polar Surface Area: 48.4
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